Cas no 2375272-98-1 (1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde)

• Product Name: 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde
• CAS No: 2375272-98-1
• MF: C₈H₅F₆NO₂
• MW: 261.121223211288
• CID: 5463742
• Update Time: 2025-05-20

1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde
• Z3847492933
• 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]-1 H -pyrrole-3-carbaldehyde
• 1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C8H5F6NO2/c9-6(17-8(12,13)14)7(10,11)15-2-1-5(3-15)4-16/h1-4,6H
• InChI Key： RJJMAIOZJHKPSF-UHFFFAOYSA-N
• SMILES： FC(C(OC(F)(F)F)F)(N1C=CC(C=O)=C1)F

Computed Properties

• Exact Mass: 261.02244737 g/mol
• Monoisotopic Mass: 261.02244737 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31.2
• Molecular Weight: 261.12

Additional information on 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde

Introduction to 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde (CAS No. 2375272-98-1)

1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde (CAS No. 2375272-98-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde is composed of a pyrrole ring functionalized with a trifluoroethyl group and a trifluoromethoxy group. The presence of these fluorine-containing moieties imparts significant electronic and steric effects, which can influence the compound's reactivity, stability, and biological activity. These properties are particularly relevant in the design of new drugs and therapeutic agents.

Recent studies have highlighted the potential of 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The trifluoromethyl and trifluoromethoxy groups contribute to its ability to modulate key inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound can effectively inhibit the growth of several bacterial strains, including both Gram-positive and Gram-negative bacteria. The unique combination of fluorinated substituents and the pyrrole ring structure may contribute to its broad-spectrum antimicrobial activity.

The synthesis of 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde has been optimized using modern synthetic techniques. A typical synthetic route involves the reaction of 3-pyrrolecarbaldehyde with a suitable trifluoroalkylating agent followed by introduction of the trifluoromethoxy group. This multi-step process ensures high yields and purity, making it feasible for large-scale production in pharmaceutical settings.

The physicochemical properties of 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde have been extensively characterized. It is a solid at room temperature with a melting point of approximately 85°C. The compound is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of researchers and laboratory personnel.

The potential applications of 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde extend beyond its direct use as a therapeutic agent. It can serve as a valuable building block in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as an intermediate in the preparation of fluorinated derivatives with enhanced pharmacological properties.

In conclusion, 1-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethyl]pyrrole-3-carbaldehyde (CAS No. 2375272-98-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and multifaceted biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.